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Compound of Interest

Compound Name: Swietenine

Cat. No.: B1256064

Essential Safety and Handling Guide for Swietenine

Disclaimer: This document provides guidance on the safe handling of Swietenine based on
general laboratory safety principles for compounds of unknown toxicity. No specific Safety Data
Sheet (SDS) for Swietenine is currently available. Therefore, Swietenine should be handled
with the utmost care, assuming it may be hazardous. This guide is intended for use by trained
researchers, scientists, and drug development professionals.

Hazard Assessment

The toxicological properties of pure Swietenine have not been fully elucidated. However,
studies on extracts of Swietenia macrophylla, from which Swietenine is isolated, have shown
some evidence of cytotoxicity, with non-polar extracts exhibiting higher levels of toxicity.[1][2]
One study on rats determined that a dose of up to 2 g/kg of S. macrophylla seed powder did
not show signs of toxicity, which translates to a human equivalent dose of 325 mg/kg.[1][3][4]
Nevertheless, due to the lack of comprehensive safety data, a conservative approach is
mandatory.

Assume Swietenine is hazardous until proven otherwise. Potential hazards may include:
» Skin and eye irritation

o Respiratory tract irritation if inhaled
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o Harmful if swallowed

e Potential for unknown chronic effects

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required to minimize exposure through all potential routes
(inhalation, skin contact, ingestion, and eye contact).

PPE Requirements for Handling Swietenine
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PPE Category

Item

Specifications and Best
Practices

Hand Protection

Chemical-resistant gloves

- Nitrile or neoprene gloves are
recommended for incidental
contact. - For prolonged
handling or in case of a spill,
heavier-duty gloves should be
used. - Always inspect gloves
for tears or punctures before
use. - Practice proper glove
removal techniques to avoid
skin contamination. - Dispose
of contaminated gloves as

hazardous waste.

Eye and Face Protection

Safety glasses with side

shields or safety goggles

- Must be ANSI Z87.1-
compliant. - Use safety
goggles for splash hazards. - A
face shield should be worn in
addition to goggles when there
is a significant risk of splashes

or aerosol generation.

Body Protection

Laboratory coat

- A standard lab coat is the
minimum requirement. - For
procedures with a higher risk
of splashes or aerosolization, a
chemical-resistant apron or
disposable coveralls should be

worn over the lab coat.

Respiratory Protection

Not generally required for

small quantities in a fume hood

- If there is a risk of generating
dust or aerosols and
engineering controls are not
sufficient, a NIOSH-approved
respirator may be necessary.

The type of respirator should
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be determined by a risk

assessment.

Engineering Controls

Engineering controls are the primary line of defense to minimize exposure to Swietenine.

e Chemical Fume Hood: All procedures involving the handling of Swietenine powder or
solutions should be conducted in a certified chemical fume hood to prevent the inhalation of
dust or vapors.

o Ventilation: Ensure the laboratory has adequate general ventilation.

o Safety Equipment: An operational safety shower and eyewash station must be readily
accessible in the immediate work area.

Handling and Storage Procedures

Adherence to strict handling and storage protocols is crucial for maintaining a safe laboratory
environment.

Operational Plan for Handling Swietenine

e Preparation:
o Designate a specific area within a chemical fume hood for handling Swietenine.

o Assemble all necessary equipment and materials before starting work to minimize
movement in and out of the designated area.

o Ensure all safety equipment, including the fume hood, eyewash station, and safety
shower, are functioning correctly.

e Handling:
o Wear the appropriate PPE as outlined in the table above.

o Handle Swietenine as a powder in a way that minimizes dust generation.
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o When preparing solutions, add the solvent to the solid slowly to avoid splashing.

o Keep containers with Swietenine closed when not in use.

e Storage:
o Store Swietenine in a well-ventilated, cool, and dry place.
o Keep itin a clearly labeled, sealed container.

o Store away from incompatible materials. As the incompatibilities of Swietenine are
unknown, it is prudent to store it separately from strong acids, bases, and oxidizing
agents.

o If Swietenine is determined to be acutely toxic, carcinogenic, or a reproductive toxicant, it
must be stored in a designated area.[5]

Disposal Plan

All waste contaminated with Swietenine must be treated as hazardous waste.

Swietenine Waste Disposal Protocol
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Waste Type Disposal Procedure

- Includes contaminated gloves, paper towels,
disposable lab coats, and any residual

Solid Waste Swietenine powder. - Collect in a dedicated,
sealed, and clearly labeled hazardous waste

container.

- Includes solutions containing Swietenine and
solvent rinses of contaminated glassware. -
o Collect in a compatible, sealed, and clearly
Liquid Waste ) )
labeled hazardous waste container. - Do not mix
with other chemical waste streams unless

compatibility is known.

- Includes contaminated needles, Pasteur
pipettes, and broken glass. - Collect in a

Sharps Waste designated, puncture-resistant sharps container
labeled as "Hazardous Waste" with the chemical

name.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical name
"Swietenine," and any known hazard characteristics.

Collection: Follow your institution's guidelines for the collection and disposal of hazardous
chemical waste. Contact your institution's Environmental Health and Safety (EHS) department
for specific instructions.[6][7]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[5]
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

« Spill:

o Minor Spill (contained within a fume hood): Use an appropriate absorbent material to clean
up the spill. Decontaminate the area and dispose of all materials in a sealed hazardous
waste container.

o Major Spill: Evacuate the immediate area and alert colleagues. Contact your institution's
EHS department immediately.

Visual Workflow and Decision-Making Diagrams
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Operational Workflow for Handling Swietenine

Preparation

Designate Handling Area in Fume Hood

Assemble All Materials

Verify Safety Equipment Functionality

Handling (in

Fume Hood)

Don Appropriate PPE

Handle Swietenine to Minimize Dust/Aerosols

Keep Containers Closed When Not in Use

Cleanup and Disposal

Decontaminate Work Surfaces

l

Segregate and Label Hazardous Waste

l

Doff PPE Correctly

l

Wash Hands Thoroughly
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PPE Selection for Handling Swietenine

Start Task Risk Assessment

PPE Selection for Handling Swietenine

Y

- R - . 5
- Safety Glasses with Side Shields Saretyienogles Face Shield Potential for Splash?
= - Chemical-Resistant Apron - Consider Respirator
- Nitrile Gloves
A A

\Yes

Potential for Dust/Aerosol Generation?

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Swietenine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256064#personal-protective-equipment-for-
handling-swietenine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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